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Compound of Interest

Compound Name: 2-Bromonaphthalene-d7

Cat. No.: B8269670 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Bromonaphthalene-d7. It is intended for researchers, scientists,

and professionals in drug development to ensure safe laboratory practices.

Chemical Identifier: 2-Bromonaphthalene-d7 CAS Number: 1359833-48-9[1] Molecular

Formula: C₁₀D₇Br[1]

Hazard Identification and Immediate Precautions
2-Bromonaphthalene is classified as harmful if swallowed and causes serious eye irritation.[2]

[3] Although specific data for the deuterated form is not available, it should be handled with the

same precautions as its non-deuterated counterpart.

GHS Hazard Statements:

H302: Harmful if swallowed.[3][4][5]

H319: Causes serious eye irritation.[3][4][5]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[2]

P270: Do not eat, drink or smoke when using this product.[2]
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P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

P337+P313: If eye irritation persists: Get medical advice/attention.

P501: Dispose of contents/container to an approved waste disposal plant.[2]

Physical and Chemical Properties
The following table summarizes key quantitative data for 2-Bromonaphthalene (non-deuterated

form).

Property Value

Molecular Weight 207.07 g/mol [4][5]

Melting Point 52-55 °C (lit.)[5][6]

Boiling Point 281-282 °C (lit.)[5][6]

Flash Point 113 °C (235.4 °F) - closed cup[5]

Vapor Pressure 0.00347 mmHg

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary line of defense against potential exposure.
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Protection Level Equipment Purpose

Primary Engineering Control Certified Chemical Fume Hood
To minimize inhalation

exposure to dust or vapors.[7]

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles protect against

splashes; a face shield offers

broader protection, especially

when handling larger

quantities or during reactions

that could splash.[7][8]

Hand Protection
Chemical-Resistant Gloves

(Nitrile or Neoprene)

To prevent skin contact. It is

advisable to wear two pairs

(double-gloving) and change

them frequently.[7][8][9]

Body Protection
Flame-Resistant Laboratory

Coat

To protect skin and personal

clothing from contamination.[7]

[8]

Respiratory Protection
NIOSH-Approved Respirator

(e.g., N95 dust mask)

Required when working

outside of a fume hood or

when engineering controls are

insufficient to control airborne

concentrations.[5][7]

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.[8]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling 2-Bromonaphthalene-d7 is crucial for safety and

experimental integrity.

Step 1: Pre-Handling Preparation

Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

Fume Hood Verification: Ensure the chemical fume hood is operational and certified.
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Emergency Equipment: Confirm that a safety shower, eyewash station, and fire extinguisher

are readily accessible.[8]

PPE Donning: Put on all required PPE as outlined in the table above before entering the

handling area.

Step 2: Chemical Handling

Weighing: When weighing the solid compound, use a balance inside the fume hood or in a

ventilated balance enclosure.

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Reactions: For chemical reactions, use appropriate glassware and set up the apparatus

securely within the fume hood.

Step 3: Post-Handling Procedures

Decontamination: Wipe down the work area in the fume hood with an appropriate solvent

and cleaning agent.

PPE Doffing: Remove PPE in the correct order to avoid cross-contamination.

Hand Washing: Wash hands thoroughly with soap and water after handling is complete.

Disposal Plan
Proper disposal of 2-Bromonaphthalene-d7 and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.
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Waste Type Disposal Protocol

Unused Solid 2-Bromonaphthalene-d7

Collect in a designated, sealed, and clearly

labeled hazardous waste container for

halogenated organic solids. Do not mix with

other waste streams.[7][8]

Solutions containing 2-Bromonaphthalene-d7

Collect in a labeled, sealed, and appropriate

solvent waste container designated for

halogenated organic waste.[8]

Contaminated Labware (e.g., pipette tips,

gloves)

Place in a designated solid hazardous waste

container.[7][8]

General Disposal Guidelines:

Labeling: All waste containers must be clearly labeled with the full chemical name and

associated hazards.[8]

Segregation: Do not mix incompatible waste streams.[8]

Storage: Store waste containers in a designated satellite accumulation area within the

laboratory.[8]

Workflow Diagrams
The following diagrams illustrate the key decision-making and procedural flows for handling 2-
Bromonaphthalene-d7 safely.
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Start: Handling 2-Bromonaphthalene-d7

Work in a Chemical Fume Hood

Wear Chemical Splash Goggles & Face Shield

Wear Chemical-Resistant Gloves (Double-Gloved)

Wear a Flame-Resistant Lab Coat

Wear Closed-Toe, Chemical-Resistant Shoes

Is work outside a fume hood?

Wear NIOSH-Approved Respirator

Yes

Proceed with Handling

No

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling 2-Bromonaphthalene-d7.
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Operational Plan

Disposal Plan

Start: Experiment with 2-Bromonaphthalene-d7

Pre-Handling Preparation (Risk Assessment, Verify Controls)

Chemical Handling (Weighing, Dissolving, Reactions)

Post-Handling Procedures (Decontamination, Doff PPE)

Waste Generation

Segregate Waste by Type (Solid, Liquid, Contaminated)

Label Waste Containers Clearly

Store in Satellite Accumulation Area

Dispose via Licensed Waste Management

Click to download full resolution via product page

Caption: Operational and Disposal Workflow for 2-Bromonaphthalene-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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